molecular formula C19H23NO3 B8532797 4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

Cat. No. B8532797
M. Wt: 313.4 g/mol
InChI Key: RUEDGVYWXVLYIO-UHFFFAOYSA-N
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Patent
US08450348B2

Procedure details

A solution of 4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine (4.77 g, 15.2 mmol) in EtOH (35 mL) was added to palladium on carbon (250 mg) in EtOH (15 mL) under an atmosphere of Hydrogen. The mixture was stirred for 17 h at r.t. The mixture was filtered through celite and the solvent was removed under reduced pressure to give the title compound.
Quantity
4.77 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
250 mg
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
C(O[C:9]1[CH:23]=[CH:22][CH:21]=[CH:20][C:10]=1[O:11][CH2:12][CH2:13][N:14]1[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1)C1C=CC=CC=1.CC[OH:26]>[Pd]>[N:14]1([CH2:13][CH2:12][O:11][C:10]2[CH:20]=[CH:21][C:22]([OH:26])=[CH:23][CH:9]=2)[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1

Inputs

Step One
Name
Quantity
4.77 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=C(OCCN2CCOCC2)C=CC=C1
Name
Quantity
35 mL
Type
reactant
Smiles
CCO
Name
Quantity
15 mL
Type
reactant
Smiles
CCO
Name
Quantity
250 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred for 17 h at r.t
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was filtered through celite
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure

Outcomes

Product
Details
Reaction Time
17 h
Name
Type
product
Smiles
N1(CCOCC1)CCOC1=CC=C(C=C1)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.